N-cyclopropyl-1-[5-(1H-pyrazol-1-ylmethyl)-2-furoyl]-2-piperazinecarboxamide

• IUPAC Name: N-cyclopropyl-1-[5-(pyrazol-1-ylmethyl)furan-2-carbonyl]piperazine-2-carboxamide
• InChI: InChI=1S/C17H21N5O3/c23-16(20-12-2-3-12)14-10-18-7-9-22(14)17(24)15-5-4-13(25-15)11-21-8-1-6-19-21/h1,4-6,8,12,14,18H,2-3,7,9-11H2,(H,20,23)
• InChI Key: OKRJIIRUOZGQPG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CNCCN2C(=O)C3=CC=C(O3)CN4C=CC=N4
• Molecular Formula: C17H21N5O3
• Molecular Weight: 343.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, a furoyl group, and a piperazine ring. Pyrazoles are a class of organic compounds that have been used in various fields such as medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazoles can be synthesized through a variety of methods. One common method involves the reaction of hydrazine with carbonyl compounds. The synthesis of this specific compound would likely involve multiple steps to incorporate all the different functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Pyrazoles typically have a five-membered ring with two nitrogen atoms. The furoyl group is a functional group consisting of a furan ring attached to a carbonyl group. Piperazine is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Pyrazoles can participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can also undergo various organic reactions such as cycloadditions and condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar functional groups, the size and shape of the molecule, and the presence of aromatic rings.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it has medicinal properties, further studies could focus on optimizing its structure for better activity or lower toxicity. If it has other applications, research could focus on improving its synthesis or finding new uses.